Cas no 1004-00-8 (2-Amino-4-chlorobenzenethiol (>85%))

2-Amino-4-chlorobenzenethiol (>85%) is a sulfur-containing aromatic compound with the molecular formula C6H6ClNS. It features both an amino (-NH2) and a thiol (-SH) functional group on a chlorinated benzene ring, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The high purity (>85%) ensures reliable performance in reactions such as nucleophilic substitutions, metal complexation, and heterocycle formation. Its unique structure allows for selective modifications, particularly in the synthesis of bioactive molecules, dyes, and agrochemicals. The presence of the thiol group enhances its reactivity in forming thioethers or disulfides, while the chloro substituent provides a handle for further derivatization. This compound is typically handled under inert conditions due to the sensitivity of the thiol group to oxidation.

2-Amino-4-chlorobenzenethiol (>85%) structure

1004-00-8 structure

Product Name:2-Amino-4-chlorobenzenethiol (>85%)

CAS No:1004-00-8

MF:C₆H₆ClNS

MW:159.636538982391

MDL:MFCD00792528

CID:40506

PubChem ID:12000

Update Time:2025-07-02

2-Amino-4-chlorobenzenethiol (>85%) Chemical and Physical Properties

Names and Identifiers

- 2-AMINO-4-CHLOROTHIOPHENOL
- BUTTPARK 35\10-17
- 2-AMINO-4-CHLOROBENZENETHIOL
- 4-Chloro-2-Aminothio-Phenol
- 2-amino-4-chloro thoiphenol
- 5-Chloro-2-mercaptoaniline
- 2-ao-4-Chloro thiophenol
- 2-Amino-4-Chloro Thiphenol
- 2-amino-4-chlorobenzene-1-thiol
- 2-AMINO-4-CHLOROTHIO
- 2-Ammino-4-chlorobenzenethiol
- 4-Chloro-2-aminobenzenethiol
- 5-chloro-2-sulfanylaniline
- 4-Chloro-2-aminobenzothiol
- 4-Chloro-2-aminothiophenol
- F8889-1244
- 1004-00-8
- STR07514
- ANILINE, 5-CHLORO-2-MERCAPTO-, HYDROCHLORIDE
- 4-chloro-o-aminothiophenol
- 5-Chloro-2-mercaptoaniline-
- PS-3202
- 5-CHLORO-2-MERCAPTOANILINEHYDROCHLORIDE
- NGIRMPARLVGMPX-UHFFFAOYSA-N
- FT-0601195
- NSC6957
- AC-11158
- F10521
- Z108565176
- AKOS000298976
- J-507853
- A800195
- CS-W016174
- DTXSID00143244
- SCHEMBL485284
- 2-Amino-4-chlorobenzenethiol, 96%
- Benzenethiol, 2-amino-4-chloro-, hydrochloride
- MFCD00792528
- EN300-21735
- Benzenethiol, 2-amino-4-chloro-
- SB76303
- 2-amino-4-chloro-benzenethiol
- 2-Amino-4-chlorobenzenethiol (>85%)
- 2-Amino-4-chlorophenyl hydrosulfide
- Aniline, 5-chloro-2-mercapto-
- 2-azanyl-4-chloranyl-benzenethiol
- 615-48-5
- DB-005932
- DTXCID4065735
- STL553820
- 2-Amino-4-chloro thiophenol
- A1625
- 2-Amino-4-chlorothiophenol; 2-Amino-4-cholorobenzenethiol; 4-Chloro-2-aminothiophenol; 5-Chloro-2-mercaptoaniline;
- BBL100251
- MDL： MFCD00792528
- Inchi： 1S/C6H6ClNS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,8H2
- InChI Key： NGIRMPARLVGMPX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)N)S

Computed Properties

Exact Mass: 158.99100
Monoisotopic Mass: 158.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: nothing
Topological Polar Surface Area: 27A^2

Experimental Properties

Color/Form: Pale yellow crystals.
Density: 1.3720
Melting Point: 52.0 to 58.0 deg-C
Boiling Point: 281.2 ºC at 760 mmHg
Flash Point: 123.9 ºC
Refractive Index: 1.672
PSA: 64.82000
LogP: 2.79210
Sensitiveness: Stench
Solubility: Not determined

2-Amino-4-chlorobenzenethiol (>85%) Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 3261 8/PG 3
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/37/38
HazardClass：8
PackingGroup：III

2-Amino-4-chlorobenzenethiol (>85%) Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-4-chlorobenzenethiol (>85%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	541850-5G	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8	96%	5G	￥571.4	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	541850-25G	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8	96%	25G	￥1413.77	2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A99650-5g	2-Amino-4-chlorobenzenethiol	1004-00-8	95%	5g	¥76.0	2021-09-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A99650-25g	2-Amino-4-chlorobenzenethiol	1004-00-8	95%	25g	¥326.0	2021-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R017887-25g	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8	96%	25g	￥221	2023-09-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R017887-5g	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8	96%	5g	￥58	2023-09-11
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A101758-100g	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8	96%	100g	¥615.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A101758-25g	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8	96%	25g	¥228.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A101758-5g	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8	96%	5g	¥57.90	2023-09-04
TRC	A604340-5g	2-Amino-4-chlorobenzenethiol (>85%)	1004-00-8		5g	$ 65.00	2023-09-08

2-Amino-4-chlorobenzenethiol (>85%) Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1004-00-8)2-AMINO-4-CHLOROTHIOPHENOL

Order Number:sfd18292

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1004-00-8)2-Amino-4-chlorobenzenethiol (>85%)

Order Number:A1198637

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:37

Price ($):240.0/904.0

Email:sales@amadischem.com

Product Official Link

2-Amino-4-chlorobenzenethiol (>85%) Related Literature

1. Improvement in aluminum complexes bearing a Schiff base in ring-opening polymerization of ε-caprolactone: the synergy of the N,S-Schiff base in a five-membered ring aluminum system

Ting-Wei Huang,Rou-Rong Su,Yi-Chen Lin,Hsin-Yu Lai,Chien-Yi Yang,Gopal Chandru Senadi,Yi-Chun Lai,Michael Y. Chiang,Hsuan-Ying Chen Dalton Trans. 2018 47 15565
2. A sensitive and selective spectrophotometric procedure for the determination of phosphorus

V. Djurkin,G. F. Kirkbright,T. S. West Analyst 1966 91 89
3. Niobium-promoted reaction of α-phenylglyoxylic acid with ortho-functionalized anilines: synthesis of 2-arylbenzothiazoles and 3-aryl-2H-benzo[b][1,4]benzoxazin-2-ones

Filipe Penteado,Marcelo M. Vieira,Gelson Perin,Diego Alves,Raquel G. Jacob,Claudio Santi,Eder J. Lenard?o Green Chem. 2016 18 6675
4. Atmospheric CO2 promoted synthesis of N-containing heterocycles over B(C6F5)3 catalyst

Xiang Gao,Bo Yu,Qingqing Mei,Zhenzhen Yang,Yanfei Zhao,Hongye Zhang,Leiduan Hao,Zhimin Liu New J. Chem. 2016 40 8282
5. Elemental sulfur mediated synthesis of benzoxazoles, benzothiazoles and quinoxalines via decarboxylative coupling of 2-hydroxy/mercapto/amino-anilines with cinnamic acids

Tirumaleswararao Guntreddi,Rajeshwer Vanjari,Saurabh Kumar,Rahul Singh,Neetu Singh,Promod Kumar,Krishna Nand Singh RSC Adv. 2016 6 81013

Related Categories

1004-00-8 (2-Amino-4-chlorobenzenethiol (>85%)) Related Products

Recommended suppliers